Cas no 1782503-19-8 (2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one)

• Product Name: 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one
• CAS No: 1782503-19-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6518078
• PubChem ID: 84042368
• Update Time: 2025-05-28

2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one
• EN300-1990129
• 1782503-19-8

• Inchi： 1S/C11H13NO4/c1-6(12)11(13)7-3-9-10(16-5-15-9)4-8(7)14-2/h3-4,6H,5,12H2,1-2H3
• InChI Key： UWVZWZMLGOKYGC-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)C(C(C)N)=O)OC

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one

Recent Advances in the Study of 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one (CAS: 1782503-19-8)

The compound 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one (CAS: 1782503-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantioselective product. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one exhibits potent activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression and Parkinson's disease. A 2024 study in Neuropharmacology reported that the compound has a high affinity for 5-HT2A receptors, which could explain its observed effects on mood and cognition.

Another promising avenue of research involves the compound's potential as an anti-inflammatory agent. A recent paper in the European Journal of Pharmacology (2024) highlighted its ability to inhibit key inflammatory cytokines, such as TNF-α and IL-6, in murine models of chronic inflammation. These findings suggest that 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one could be developed into a novel therapeutic for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these encouraging results, challenges remain in the development of 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted pharmacological profile make it a compelling subject for further investigation. Ongoing research aims to optimize its pharmacokinetic properties and explore its therapeutic potential in greater depth.

In conclusion, 2-amino-1-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-one (CAS: 1782503-19-8) represents a promising candidate for drug development, with applications spanning neurology, psychiatry, and immunology. Continued research into its mechanisms of action, synthetic optimization, and clinical potential will be crucial in determining its future role in medicine. The scientific community eagerly anticipates further breakthroughs in this area, which could pave the way for new and effective treatments for a range of debilitating conditions.